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Compound of Interest

Compound Name: Tris(trimethylsilyl)phosphine

Cat. No.: B101741

This guide provides essential information for researchers, scientists, and drug development
professionals on the safe and effective handling of tris(trimethylsilyl)phosphine (P(SiMes)3)
using inert atmosphere techniques. P(SiMes)s is a highly reactive and pyrophoric compound,
demanding strict adherence to established safety protocols.

Frequently Asked Questions (FAQSs)

Q1: What is tris(trimethylsilyl)phosphine and why is it used?

Al: Tris(trimethylsilyl)phosphine, with the chemical formula P(SiMes)s, is a colorless to light
yellow liquid organophosphorus compound.[1] It serves as a versatile and more manageable
substitute for the highly toxic and gaseous phosphine (PHs).[2][3] Its utility in
organophosphorus chemistry stems from its reactive P-Si bonds, making it an invaluable
precursor for synthesizing a wide range of phosphorus-containing compounds, including novel
ligands and materials.[3][4]

Q2: What are the primary hazards associated with tris(trimethylsilyl)phosphine?

A2: P(SiMes)s is pyrophoric, meaning it can ignite spontaneously upon contact with air.[5][6] It
is also highly sensitive to moisture and water, reacting to produce phosphine gas (PHs), which
is toxic and also pyrophoric.[2][7] It is incompatible with acids, alcohols, and oxidizing agents.

[5107]

Q3: How must tris(trimethylsilyl)phosphine be stored?
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A3: P(SiMes)s must be stored under a dry, inert atmosphere, such as nitrogen or argon, in a
tightly sealed container.[5][7] It is recommended to store the compound in a refrigerator
between 2-8°C to minimize decomposition.[8][9] The storage area should be a well-ventilated,
approved flame-proof area, away from heat, sparks, and open flames.[6]

Q4: What are the visual signs of tris(trimethylsilyl)phosphine decomposition?

A4: While pure tris(trimethylsilyl)phosphine is a colorless to light yellow liquid, signs of
decomposition can include discoloration (turning more yellow or brown), the formation of solid
precipitates, or an increase in viscosity.[10][11] These changes often indicate oxidation or
hydrolysis.

Q5: What are the decomposition products of tris(trimethylsilyl)phosphine upon exposure to
air or moisture?

A5: Exposure to oxygen will lead to the formation of tris(trimethylsilyl)phosphine oxide
(O=P(SiMes)3). Reaction with water (hydrolysis) produces phosphine gas (PHs) and
trimethylsilanol (HOSiMes).[7][12]

Quantitative Data Summary

The following table summarizes key quantitative data for tris(trimethylsilyl)phosphine:
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Property Value Reference(s)
Molecular Formula CoH27PSis [10]

Molecular Weight 250.54 g/mol [10]
Appearance Colorless to light yellow liquid [1]

Melting Point 24 °C [10]

Boiling Point 243-244 °C (lit.) [10]

Density 0.863 g/mL at 25 °C (lit.) [8][10]
Refractive Index n20/D 1.502 (lit.) [8]

Vapor Pressure <0.5 mmHg @ 25 °C [5]

Storage Temperature 2-8 °C [819]

Troubleshooting Guide

This guide addresses common issues encountered during the handling and use of

tris(trimethylsilyl)phosphine.
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Problem

Possible Cause(s)

Recommended Solution(s)

Reagent appears cloudy or

contains solid particles.

1. Partial hydrolysis or
oxidation due to exposure to
trace moisture or air. 2.
Storage at an inappropriate

temperature.

1. If the contamination is minor,
the reagent may still be usable
for some applications, but
reduced yields or side
reactions are possible. 2. For
high-purity requirements,
purification by distillation under
high vacuum may be
necessary, but this should only
be attempted by experienced
personnel. 3. Ensure storage
containers are properly sealed
and stored under a positive

pressure of inert gas.

Smoking or ignition upon

transfer.

1. Leak in the transfer system
(e.g., loose cannula fitting,
cracked glassware). 2.
Inadequate purging of the
transfer apparatus with inert
gas. 3. Rapid transfer causing
splashing and increased
surface area exposure to any

residual air.

1. Immediately stop the
transfer and re-pressurize the
system with inert gas. 2.
Carefully inspect all
connections and glassware for
leaks before restarting. 3.
Ensure a thorough purge of all
transfer lines and receiving
vessels with a steady flow of
inert gas. 4. Transfer the liquid

slowly and steadily.

Cannula or needle becomes

clogged during transfer.

1. Solid impurities in the
reagent. 2. Reaction of the
reagent with contaminants in
the transfer line. 3. Freezing of
the reagent if it is being
transferred at low

temperatures.

1. If a clog occurs, carefully
and slowly withdraw the
cannula/needle while
maintaining a positive inert gas
pressure. 2. Try to dislodge the
clog by increasing the inert gas
flow through the
cannula/needle. 3. If the clog
persists, the transfer line must

be safely quenched and
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cleaned. 4. To prevent
clogging, ensure the reagent is
fully liquid and free of solids
before transfer. Use a wider

gauge cannula if possible.

1. Cease addition of the
guenching agent immediately.
2. If a fire starts, smother it
with a dry powder extinguisher
(Class D) or dry sand. DO

1. Quenching agent added too
) - o NOT use water. 3. Further
] ] quickly. 2. Insufficient dilution ) ] ]
Uncontrolled fuming or fire ) dilute the waste with a high-
) ) of the P(SiMes)s waste. 3. N o ]
during quenching of waste. ) boiling point inert solvent like
Inadequate cooling of the
) toluene. 4. Ensure the
quenching flask. _ _
quenching flask is well-cooled

in an ice/water or dry
ice/acetone bath before slowly
resuming the addition of the

quenching agent.

1. Verify the quality of the
P(SiMes)s. An unexpected
peak around +30 to +50 ppm
in the 3P NMR spectrum can

] indicate the presence of the
1. Deactivated reagent due to ) )
] ] phosphine oxide.[11] 2. Ensure
air or moisture exposure. 2.
_ _ . all solvents and reagents are
Reaction failure or low yield. Incomplete transfer of the ) )
_ rigorously dried and

reagent. 3. Contaminated

deoxygenated. 3. After
solvents or other reagents. )

transfer, rinse the transfer

cannula/syringe with a small
amount of solvent to ensure all
the reagent is added to the

reaction.

Experimental Protocols
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Protocol 1: Transfer of Tris(trimethylsilyl)phosphine using a Schlenk Line and Cannula

This protocol describes the transfer of P(SiMes)s from a Sure/Seal™ bottle to a reaction flask
under an inert atmosphere.

e Preparation:

[¢]

Ensure the Schlenk line is operating correctly with a steady flow of inert gas (argon or
nitrogen).

[¢]

Oven-dry all glassware (reaction flask, cannula, etc.) and allow to cool under vacuum on
the Schlenk line.

[¢]

The reaction flask should be equipped with a magnetic stir bar and a rubber septum.

o

Cycle the reaction flask with vacuum and inert gas at least three times.

[e]

Securely clamp the P(SiMes)s Sure/Seal™ bottle and the reaction flask.

e Procedure:

[¢]

Puncture the septum of the P(SiMes)s bottle with a needle connected to the inert gas
manifold to introduce a positive pressure.

o Insert one end of a stainless-steel cannula through the septum of the P(SiMes)s bottle,
ensuring the tip is above the liquid level.

o Insert the other end of the cannula into the reaction flask through its septum.
o Lower the cannula tip into the P(SiMes)s liquid.

o To initiate the transfer, reduce the inert gas pressure in the receiving flask by venting
through a bubbler or by briefly opening it to the vacuum manifold (with extreme caution).
The pressure difference will push the liquid through the cannula.

o Once the desired amount is transferred, raise the cannula tip above the liquid level in the
source bottle and allow inert gas to flush the remaining liquid into the reaction flask.
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o Carefully remove the cannula from the reaction flask, then from the source bottle.
Protocol 2: Quenching of Tris(trimethylsilyl)phosphine Waste and Contaminated Glassware

This protocol outlines the safe quenching of residual P(SiMes)s and the cleaning of
contaminated labware.

e Preparation:

o All quenching procedures must be performed under an inert atmosphere in a well-
ventilated fume hood.

o Have a Class D fire extinguisher or a bucket of dry sand readily available.
o Prepare a cooling bath (ice/water or dry ice/acetone).

e Procedure for Liquid Waste:

[¢]

Dilute the P(SiMes)s-containing waste with an inert, high-boiling solvent such as toluene or
hexane in a flask equipped with a stir bar.

o Cool the flask in the prepared cooling bath.

o Slowly and dropwise, add a dilute solution of isopropanol in toluene to the cooled, stirred
mixture. Vigorous gas evolution may occur.

o Once the initial reaction subsides, continue to add isopropanol at a controlled rate.

o After the reaction with isopropanol is complete, slowly add methanol, followed by the
cautious addition of water.

o Finally, add a bleach solution to oxidize any remaining phosphine species.[13]
e Procedure for Contaminated Glassware:

o Rinse the glassware under an inert atmosphere with a small amount of a high-boiling inert
solvent to dilute any residual P(SiMes)s. Transfer the rinse to the liquid waste quenching
flask.
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o Carefully and slowly add isopropanol to the glassware.

o Once the reaction has ceased, the glassware can be further rinsed with ethanol, methanol,
and then water.

o Soaking the glassware in a bleach solution is recommended to eliminate the strong odor
of phosphines.[13]

Visualizations
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Cannula Transfer of P(SiMe3)3

1. Preparation

Dry and assemble glassware

:

Purge with inert gas

:

Secure reagent and reaction vessels

2. Transfer

Pressurize reagent bottle

:

Insert cannula

:

Initiate transfer via pressure differential

:

Flush cannula

:

Remove cannula

3. Cleanup
Y

Quench residual reagent

:

Clean and decontaminate glassware

Click to download full resolution via product page

Caption: Workflow for the safe cannula transfer of tris(trimethylsilyl)phosphine.
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Troubleshooting Reaction Failure

Reaction Failure or Low Yield
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(Source new reagent) REEETNS [P
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Caption: Decision tree for troubleshooting reaction failures involving P(SiMe3)3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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